Cas no 21900-37-8 (Benzoyl chloride,2,6-dimethyl-)

• Product Name: Benzoyl chloride,2,6-dimethyl-
• CAS No: 21900-37-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00052854
• CID: 262413
• PubChem ID: 89096
• Update Time: 2025-04-19

Benzoyl chloride,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2,6-dimethyl-
• 2,6-Dimethylbenzoyl chloride
• 2,6-dimethyl-benzoyl chloride
• 2,6 dimethyl benzoyl chloride
• 2,6-dimethyl benzoic acid chloride
• 2,6-Dimethyl-benzoylchlorid
• CTK4E7924
• EINECS 244-646-3
• SBB053623
• 2,6-Dimethylbenzoyl chloride, AldrichCPR
• 2,6-dimethyl benzoyl chloride
• A925217
• AC8570
• WQM56Y8NEQ
• 21900-37-8
• SY262919
• FS-4779
• J-014336
• MFCD00052854
• NS00026990
• SCHEMBL247778
• 2, 6-dimethylbenzoyl chloride
• WAA90037
• 2,6-dimethylbenzoylchloride
• DTXSID20176312
• CFLAYISSADVCJH-UHFFFAOYSA-N
• AKOS006275393
• Benzoyl chloride, 2,6-dimethyl-
• UNII-WQM56Y8NEQ
• DTXCID4098803
• DB-355349

• MDL： MFCD00052854
• Inchi： 1S/C9H9ClO/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5H,1-2H3
• InChI Key： CFLAYISSADVCJH-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 168.03427
• Monoisotopic Mass: 168.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.136
• Boiling Point: 229.5°Cat760mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.534
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives